Cas no 1431364-07-6 (4-Bromo-3-iodoquinoline)

• Product Name: 4-Bromo-3-iodoquinoline
• CAS No: 1431364-07-6
• MF: C₉H₅BrIN
• MW: 333.95117354393
• CID: 5741159
• PubChem ID: 72712728
• Update Time: 2023-11-11

4-Bromo-3-iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-iodoquinoline
• MFCD24368365
• 1431364-07-6
• AKOS032953123
• Quinoline, 4-bromo-3-iodo-
• 4-bromo-3-iodo-quinoline

• Inchi： 1S/C9H5BrIN/c10-9-6-3-1-2-4-8(6)12-5-7(9)11/h1-5H
• InChI Key： PRKAEXGRZCYRQE-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC=CC2=C1Br

Computed Properties

• Exact Mass: 332.86501g/mol
• Monoisotopic Mass: 332.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 2.154±0.06 g/cm3(Predicted)
• Boiling Point: 375.2±22.0 °C(Predicted)
• pka: 1.27±0.24(Predicted)